Cas no 21948-70-9 (2-(Methylthio)pyrazine)
2-(Methylthio)pyrazine structure
Product Name:2-(Methylthio)pyrazine
CAS No:21948-70-9
MF:C5H6N2S
MW:126.179539203644
MDL:MFCD00041024
CID:51929
PubChem ID:87558980
Update Time:2026-05-14
2-(Methylthio)pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylthiopyrazine
- (Methylthio)pyrazine
- (Methylmercapto)pyrazine
- Methyl pyrazinyl sulphide
- 2-(Methylthio)pyrazine
- 2-methylsulfanylpyrazine
- 2-(methylmercapto)pyrazine
- 2-(Methylsulfanyl)pyrazine
- 2-(methylthio)-2-pyrazine
- 2-Methylthio-pyrazin
- 2-methythio-2-pyrazine
- Methyl pyrazinyl sulfide
- Pyrazine,(methylthio)
- Pyrazinyl methyl sulfide
- Pyrazine, (methylthio)-
- 2-Methylsulfanyl-pyrazine
- Pyrazine, 2-(methylthio)-
- R1C97E3A4F
- KBPBOWBQRUXMFV-UHFFFAOYSA-N
- methylthio pyrazine
- 2-Methylthiopyrazin
- pyrazinylmethyl sulfide
- PubChem8604
- 2-methylthio pyrazine
- (methylthio)-Pyrazine
- DSSTox_CID_27491
- DSSTox_RID_82379
- DSST
-
- MDL： MFCD00041024
- Inchi： 1S/C5H6N2S/c1-8-5-4-6-2-3-7-5/h2-4H,1H3
- InChI Key： KBPBOWBQRUXMFV-UHFFFAOYSA-N
- SMILES： S(C([H])([H])[H])C1C([H])=NC([H])=C([H])N=1
- BRN： 878423
Computed Properties
- Exact Mass: 126.02500
- Monoisotopic Mass: 126.025169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 51.1
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.19
- Melting Point: 43.0 to 47.0 deg-C
- Boiling Point: 221.2°C at 760 mmHg
- Flash Point: 87.6°C
- Refractive Index: 1.574
- PSA: 51.08000
- LogP: 1.19850
- FEMA: 3231
2-(Methylthio)pyrazine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S22-S24/25-S39-S26
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Store at room temperature
- Safety Term：S26;S39
- Risk Phrases：R22; R37/38; R41
2-(Methylthio)pyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Methylthio)pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A236020-5g |
2-Methylthiopyrazine |
21948-70-9 | 98% | 5g |
$10.0 | 2025-02-28 | |
| Ambeed | A236020-10g |
2-Methylthiopyrazine |
21948-70-9 | 98% | 10g |
$12.0 | 2025-02-28 | |
| Ambeed | A236020-25g |
2-Methylthiopyrazine |
21948-70-9 | 98% | 25g |
$23.0 | 2025-02-28 | |
| Ambeed | A236020-100g |
2-Methylthiopyrazine |
21948-70-9 | 98% | 100g |
$49.0 | 2025-02-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1821-25G |
2-(Methylthio)pyrazine |
21948-70-9 | >98.0%(GC) | 25g |
¥390.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132836-100g |
2-(Methylthio)pyrazine |
21948-70-9 | ≥98.0%(GC) | 100g |
¥366.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132836-25g |
2-(Methylthio)pyrazine |
21948-70-9 | ≥98.0%(GC) | 25g |
¥234.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132836-5g |
2-(Methylthio)pyrazine |
21948-70-9 | ≥98.0%(GC) | 5g |
¥68.90 | 2023-09-02 | |
| TRC | M725625-250mg |
2-(Methylthio)pyrazine |
21948-70-9 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M725625-500mg |
2-(Methylthio)pyrazine |
21948-70-9 | 500mg |
$ 65.00 | 2022-06-03 |
2-(Methylthio)pyrazine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:21948-70-9)2-(Methylthio)pyrazine
Order Number:sfd3398
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
2-(Methylthio)pyrazine Related Literature
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Katerina A. Vinogradova,Nikita A. Shekhovtsov,Alexey S. Berezin,Taisiya S. Sukhikh,Maxim I. Rogovoy,Alexander V. Artem'ev,Mark B. Bushuev Dalton Trans. 2021 50 9317
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Anthony Chartoire,Corinne Comoy,Yves Fort Org. Biomol. Chem. 2011 9 1839
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Jianfeng Zhang,Jinshan Wang,Xinjun Xu,Shiyan Chen,Qinglin Zhang,Chuang Yao,Xiujuan Zhuang,Anlian Pan,Lidong Li J. Mater. Chem. C 2015 3 5933
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4. Kinetics of reactions in heterocycles. Part V. Replacement of the methylsulphinyl and methylthio-groups in substituted six-membered nitrogen heterocycles by methoxide ion.G. B. Barlin,W. V. Brown J. Chem. Soc. B 1968 1435
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Zuzana Hlou?ková,Milan Klikar,Old?ich Pytela,Numan Almonasy,Ale? R??i?ka,Veronika Jandová,Filip Bure? RSC Adv. 2019 9 23797
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:21948-70-9)2-(Methylthio)pyrazine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry